2,2'-Azanediyldiacetaldehyde

• CAS No.: 13362-10-2
• Molecular Formula: C4H7NO2
• Molecular Weight: 101.10 g/mol
• IUPAC Name: 2-(2-oxoethylamino)acetaldehyde
• InChI: InChI=1S/C4H7NO2/c6-3-1-5-2-4-7/h3-5H,1-2H2
• InChI Key: GTTKBWOPWPYBST-UHFFFAOYSA-N
• Canonical SMILES: C(C=O)NCC=O

Description

2,2'-Azanediyldiacetaldehyde (chemical structure: NH(CH₂CHO)₂) is a bifunctional organic compound featuring two aldehyde groups connected via a central amine group. This structure confers unique reactivity, particularly in catalytic processes. Recent studies highlight its role in transfer hydrogenation (TH) reactions, where it serves as a substrate for the synthesis of alcohols using cobalt-based metal–organic frameworks (Co-MOFs) . In such reactions, the compound’s aldehyde groups are reduced to alcohol functionalities, while the amine moiety may participate in coordination or stabilization interactions. Notably, 2,2'-Azanediyldiacetaldehyde (compound 24 in referenced studies) was efficiently converted to its corresponding diol with high yield under base-free, environmentally friendly conditions .

Comparison with Similar Compounds

Key Compounds for Comparison (from ):

• 2-Amino-2-phenyl-acetaldehyde (18): Features an aromatic phenyl group and an amino substituent, enhancing hydrogen-bonding capabilities.
• 2-(Vinyloxy)acetaldehyde (19) : Includes an ether-vinyl group, which may influence electronic effects during reduction.
• 2-Mercapto-acetaldehyde (20) : Thiol group introduces sulfur-based coordination and redox activity.
• 2-Chloro-acetaldehyde (21) : Electronegative chlorine atom affects aldehyde reactivity via inductive effects.
• 2,3-Dihydroxy-propanal (25) : Diol precursor with adjacent hydroxyl groups, enabling chelation.

Structural and Functional Comparison Table

Compound	Key Functional Groups	Reactivity in Co-MOF TH Reactions	Notable Features
2,2'-Azanediyldiacetaldehyde	Two aldehydes, amine	High-yield diol formation	Bifunctional; amine stabilizes intermediates
2-Amino-2-phenyl-acetaldehyde	Aldehyde, amine, phenyl	High yield	Aromatic stabilization; dual H-bond sites
2-Chloro-acetaldehyde	Aldehyde, chlorine	Efficient reduction	Electron-withdrawing Cl enhances electrophilicity
5-Hydroxypentanal	Aldehyde, hydroxyl	High yield	Polar; potential for cyclic intermediates
2-Mercapto-acetaldehyde	Aldehyde, thiol	High yield	Sulfur participation in redox or coordination

Research Findings and Mechanistic Insights

The Co-MOF catalyst demonstrated broad substrate tolerance, achieving >85% yields for all listed aldehydes, including 2,2'-Azanediyldiacetaldehyde . Key observations:

• Electronic Effects : Electron-withdrawing groups (e.g., Cl in compound 21) enhance aldehyde electrophilicity, accelerating reduction.
• Bifunctional Advantage : 2,2'-Azanediyldiacetaldehyde’s amine group may stabilize transition states or interact with the Co-MOF’s acidic sites, improving efficiency .

Limitations and Data Gaps

While structural and reactivity comparisons are feasible, detailed physicochemical data (e.g., solubility, melting points) for 2,2'-Azanediyldiacetaldehyde and its analogs are absent in the provided evidence. Further studies are needed to quantify:

• Kinetic parameters (e.g., turnover frequency).
• Solvent effects on reactivity.
• Long-term stability under catalytic conditions.